Cas no 1446282-39-8 (Thiol-PEG3-t-butyl ester)

• Product Name: Thiol-PEG3-t-butyl ester
• CAS No: 1446282-39-8
• MF: C₁₃H₂₆O₅S
• MW: 294.40754365921
• CID: 3045108
• PubChem ID: 77078372
• Update Time: 2025-09-26

Thiol-PEG3-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Thiol-PEG3-t-butyl ester
• HS-PEG3-COOtBu
• SH-PEG3-CH2CH2COOtBu
• Thiol-PEG3-Boc
• Propanoic acid, 3-[2-[2-(2-mercaptoethoxy)ethoxy]ethoxy]-, 1,1-dimethylethyl ester
• 1446282-39-8
• HY-141327
• AKOS040742729
• C70822
• THIOL-PEG3-T-BUTYLESTER
• tert-butyl 3-(2-(2-(2-mercaptoethoxy)ethoxy)ethoxy)propanoate
• DTXSID001131888
• tert-butyl 3-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]propanoate
• BP-21803
• DA-68153
• CS-0114719

• Inchi： 1S/C13H26O5S/c1-13(2,3)18-12(14)4-5-15-6-7-16-8-9-17-10-11-19/h19H,4-11H2,1-3H3
• InChI Key： JLMCOVSNILLDKP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCOCCOCCS

Computed Properties

• Exact Mass: 294.15009510g/mol
• Monoisotopic Mass: 294.15009510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų